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Compound of Interest

Compound Name: Butanilicaine

Cat. No.: B1196261

This technical guide provides a comprehensive overview of the Anatomical Therapeutic
Chemical (ATC) classification of Butanilicaine, a local anesthetic of the amide type. The guide
is intended for researchers, scientists, and drug development professionals seeking detailed
information on its placement within this global drug classification system.

Butanilicaine is officially assigned the ATC code NO1BBO05.[1][2][3][4][5] The ATC system,
managed by the World Health Organization Collaborating Centre for Drug Statistics
Methodology, categorizes active drug ingredients based on the organ or system they act on
and their therapeutic, pharmacological, and chemical properties.[6] The classification of
Butanilicaine reflects its primary use as a local anesthetic acting on the nervous system.

Hierarchical Classification of Butanilicaine

The ATC code for Butanilicaine is structured across five levels, each providing a more specific
classification. This hierarchical structure allows for both broad and detailed analysis of drug
utilization.
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ATC Level Code Description

1st Level N Nervous System
2nd Level NO1 Anesthetics

3rd Level NO1B Anesthetics, local
4th Level NO1BB Amides

5th Level NO1BBO05 Butanilicaine

Source: WHO Collaborating Centre for Drug Statistics Methodology, PubChem, KEGG
DRUG[1][2]

Detailed Breakdown of the Classification Levels

N - Nervous System: This top-level classification indicates that Butanilicaine's primary
therapeutic action is on the nervous system.[1][2]

NO1 - Anesthetics: Within the nervous system category, Butanilicaine is classified as an
anesthetic, a substance that induces insensitivity to pain.[1][2]

NO1B - Local Anesthetics: This level further specifies that Butanilicaine is a local anesthetic,
meaning it reversibly prevents the transmission of nerve impulses in the region to which it is
applied, without affecting consciousness.[1][2]

NO1BB - Amides: Chemically, Butanilicaine is classified as an amide-type local anesthetic.
[1][2] This distinguishes it from the ester-type local anesthetics, with implications for its
metabolism, duration of action, and potential for allergic reactions.

NO1BBO5 - Butanilicaine: This is the specific substance code for Butanilicaine within the
ATC system.[1][2][3][4][5]

Veterinary Classification

Butanilicaine also has a corresponding ATCvet code, QNO1BBO05, for use in veterinary
medicine.[1] The 'Q" at the beginning of the code specifically denotes its veterinary application,
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while the subsequent levels of classification mirror the human ATC code, indicating its use as a
local anesthetic of the amide type in animals.

Logical Framework for Butanilicaine's ATC
Classification

The following diagram illustrates the decision-making pathway for assigning the ATC code to
Butanilicaine based on its therapeutic and chemical properties.
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ATC Classification Pathway for Butanilicaine

Butanilicaine

Primary Target Organ System

N: Nervous System

Pharmacological Group

NO1: Anesthetics

Therapeutic Subgroup

NO1B: Local Anesthetics

Chemical Subgroup

NO1BB: Amides

Specific Substance

NO1BBO05: Butanilicaine

Click to download full resolution via product page

Butanilicaine's ATC Classification Pathway

This guide has detailed the established Anatomical Therapeutic Chemical classification for
Butanilicaine. A thorough understanding of its ATC code is crucial for pharmacovigilance, drug
utilization studies, and regulatory affairs. No specific experimental protocols are cited as the
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ATC classification is a standardized system based on the established therapeutic and chemical
properties of the drug.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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